Cas no 51310-55-5 (3-(Trifluoromethyl)-1H-indole)

3-(Trifluoromethyl)-1H-indole is a fluorinated indole derivative characterized by the presence of a trifluoromethyl group at the 3-position of the indole scaffold. This structural feature enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits improved metabolic stability and lipophilicity compared to non-fluorinated analogs, facilitating its use in the development of bioactive molecules. Its reactivity allows for further functionalization, enabling the construction of diverse heterocyclic systems. The trifluoromethyl group also contributes to enhanced binding affinity in target interactions, particularly in medicinal chemistry applications. Suitable for use under controlled conditions, it requires handling in accordance with standard safety protocols for fluorinated compounds.

3-(Trifluoromethyl)-1H-indole structure

Product Name:3-(Trifluoromethyl)-1H-indole

CAS No:51310-55-5

MF:C₉H₆F₃N

MW:185.145852565765

MDL:MFCD09032290

CID:823769

PubChem ID:13152885

Update Time:2025-06-06

3-(Trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethyl)-1H-indole
- 1H-indole, 3-(trifluoromethyl)-
- 3-Trifluoromethyl-1H-indole
- 3-(Fluormethyl)-indol
- 3-(trifluoromethyl)indole
- 3-trifluoromethylindole
- 3-trifluoromethyl-indole
- AC-942
- CTK1G8380
- SureCN2789076
- 3-Trifluoromethyl Indole
- CLSZROKTPWVQKB-UHFFFAOYSA-N
- 7138AB
- AK115654
- 51310-55-5
- DB-000880
- C75404
- AKOS005256049
- MFCD09032290
- DTXSID10522445
- SCHEMBL2789076
- J-513119
- DS-4254
- MDL： MFCD09032290
- Inchi： 1S/C9H6F3N/c10-9(11,12)7-5-13-8-4-2-1-3-6(7)8/h1-5,13H
- InChI Key： CLSZROKTPWVQKB-UHFFFAOYSA-N
- SMILES： FC(C1=CNC2C=CC=CC1=2)(F)F

Computed Properties

Exact Mass: 185.04528
Monoisotopic Mass: 185.04523368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 15.8

Experimental Properties

Boiling Point: 256.7±35.0°C at 760 mmHg
PSA: 15.79

3-(Trifluoromethyl)-1H-indole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

3-(Trifluoromethyl)-1H-indole Pricemore >>

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